Cas no 1349807-46-0 (Fmoc-N-Me-D-Cys(Trt)-OH)

• Product Name: Fmoc-N-Me-D-Cys(Trt)-OH
• CAS No: 1349807-46-0
• MF: C₃₈H₃₃NO₄S
• MW: 599.737929105759
• CID: 3012750
• PubChem ID: 53229953
• Update Time: 2024-11-02

Fmoc-N-Me-D-Cys(Trt)-OH Chemical and Physical Properties

Names and Identifiers

• FMoc-N-Me-D-Cys(Trt)-OH
• (2S)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-3-tritylsulfanylpropanoic acid
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)-3-(tritylthio)propanoic acid
• Fmoc-NMe-Cys(Trt)-OH
• TMA063
• Fmoc-N-Methyl-D-Cysteine(Trt)
• S-Trityl Fmoc-L-N-Methyl-cysteine
• AKOS027325790
• 1349807-46-0
• (2S)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL](METHYL)AMINO}-3-[(TRIPHENYLMETHYL)SULFANYL]PROPANOIC ACID
• AS-17237
• 921604-15-1
• CS-0188099
• E78419
• MFCD20441470
• Fmoc-N-Me-D-Cys(Trt)-OH

• MDL： MFCD20441470
• Inchi： 1S/C38H33NO4S/c1-39(37(42)43-25-34-32-23-13-11-21-30(32)31-22-12-14-24-33(31)34)35(36(40)41)26-44-38(27-15-5-2-6-16-27,28-17-7-3-8-18-28)29-19-9-4-10-20-29/h2-24,34-35H,25-26H2,1H3,(H,40,41)/t35-/m1/s1
• InChI Key： RAKOPMQMPUNRGI-PGUFJCEWSA-N
• SMILES： S(C[C@H](C(=O)O)N(C)C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 599.21302971g/mol
• Monoisotopic Mass: 599.21302971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 44
• Rotatable Bond Count: 11
• Complexity: 872
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 92.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds